2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2,2-dichlorocyclopropyl)phenyl]ethanone

• Molecular Formula: C13H12Cl2N4OS
• Molecular Weight: 343.2 g/mol
• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2,2-dichlorocyclopropyl)phenyl]ethanone
• InChI: InChI=1S/C13H12Cl2N4OS/c14-13(15)5-9(13)7-1-3-8(4-2-7)10(20)6-21-12-17-11(16)18-19-12/h1-4,9H,5-6H2,(H3,16,17,18,19)
• InChI Key: YZJKFJKYEFAOOY-UHFFFAOYSA-N
• SMILES: C1C(C1(Cl)Cl)C2=CC=C(C=C2)C(=O)CSC3=NNC(=N3)N

Description

2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2,2-dichlorocyclopropyl)phenyl]ethanone, also known as DAS181, is a novel antiviral drug that has shown promising results in preclinical studies. It is a small molecule inhibitor that targets the sialic acid receptor, which is essential for viral entry into host cells.

Mechanism of Action

2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2,2-dichlorocyclopropyl)phenyl]ethanone is a sialidase enzyme inhibitor that targets the sialic acid receptor, which is essential for viral entry into host cells. The sialidase enzyme cleaves sialic acid residues from the host cell surface, allowing the virus to enter the cell. This compound inhibits the sialidase enzyme, preventing viral entry into host cells and reducing viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have a potent antiviral effect against a broad range of respiratory viruses. It has also been shown to be well-tolerated in animal models and human clinical trials. This compound does not affect the immune response to viral infection, making it a potential candidate for combination therapy with other antiviral drugs.

Advantages and Limitations for Lab Experiments

2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2,2-dichlorocyclopropyl)phenyl]ethanone has several advantages for lab experiments, including its broad-spectrum antiviral activity, low toxicity, and well-defined mechanism of action. However, there are also limitations to its use in lab experiments, including the need for specialized equipment and expertise for synthesis and purification, as well as the cost of the drug.

Future Directions

There are several future directions for the development of 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2,2-dichlorocyclopropyl)phenyl]ethanone as an antiviral drug. These include the optimization of the synthesis method to reduce the cost and improve the scalability of the production process. There is also a need for further preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans. Additionally, there is potential for the development of combination therapies with other antiviral drugs to improve the overall efficacy of treatment. Finally, there is a need for the development of this compound as a prophylactic treatment to prevent viral infections in high-risk populations.

Synthesis Methods

The synthesis of 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2,2-dichlorocyclopropyl)phenyl]ethanone involves a multistep process starting from 4-(2,2-dichlorocyclopropyl)benzoic acid. The key step in the synthesis is the formation of the triazole ring, which is achieved through a copper-catalyzed azide-alkyne cycloaddition reaction. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-[4-(2,2-dichlorocyclopropyl)phenyl]ethanone has been extensively studied for its antiviral activity against a broad range of respiratory viruses, including influenza virus, parainfluenza virus, and respiratory syncytial virus. In vitro studies have shown that this compound can inhibit viral replication by blocking the sialic acid receptor, which is essential for viral entry into host cells. In vivo studies in animal models have demonstrated that this compound can reduce viral load and improve survival rates.